Cas no 1135916-70-9 (Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 1135916-70-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD06410514
• CID: 2093862
• PubChem ID: 24730213
• Update Time: 2025-05-20

Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• AK170400
• Methyl a-amino-1-Boc-3-pyrrolidineacetate
• AB24519
• tert-Butyl 3-(1-amino-2-methoxy-2-oxo-ethyl)pyrrolidine-1-carboxylate
• 3-Pyrrolidineacetic acid, alpha-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 1135916-70-9
• MFCD06410514
• AKOS023833865
• SCHEMBL2612117
• AS-50488
• DB-189136
• P10356
• Methyl 2-Amino-2-(1-Boc-3-pyrrolidyl)acetate
• CS-0048401
• TERT-BUTYL3-(1-AMINO-2-METHOXY-2-OXOETHYL)PYRROLIDINE-1-CARBOXYLATE
• SY016373
• Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

• MDL： MFCD06410514
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-5-8(7-14)9(13)10(15)17-4/h8-9H,5-7,13H2,1-4H3
• InChI Key： IOYJGIAHVAQCPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OC)N)C1)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

Latest Research Insights on 1135916-70-9 and Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

In recent years, the compound with CAS number 1135916-70-9, known chemically as Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate, has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine backbone and functionalized ester and amino groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of 1135916-70-9 in the synthesis of protease inhibitors and kinase modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective inhibitors for the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The compound's ability to act as a scaffold for introducing diverse pharmacophores has been leveraged to enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

Another notable application of Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate is in the field of oncology. Research conducted by a team at the National Cancer Institute revealed its incorporation into small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in tumor growth and survival. The study, published in Cancer Research, reported promising in vitro and in vivo results, with the derived compounds exhibiting potent anti-proliferative effects against multiple cancer cell lines.

From a synthetic chemistry perspective, advancements in the scalable production of 1135916-70-9 have been achieved through innovative catalytic methods. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach utilizing asymmetric hydrogenation, which significantly improved yield and enantiomeric purity. This methodological breakthrough not only enhances the accessibility of the compound for large-scale pharmaceutical applications but also aligns with the growing emphasis on sustainable manufacturing practices.

Looking ahead, the continued exploration of 1135916-70-9 and its derivatives holds immense promise for drug discovery. Ongoing research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to facilitate clinical translation. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design next-generation analogs with enhanced therapeutic profiles. As the field progresses, this compound is poised to remain a cornerstone in the development of innovative medicines addressing unmet medical needs.